molecular formula C12H14BrNO3 B8397277 N-acetyl-N-(2-(bromomethyl)-6-methoxyphenyl)acetamide

N-acetyl-N-(2-(bromomethyl)-6-methoxyphenyl)acetamide

Cat. No.: B8397277
M. Wt: 300.15 g/mol
InChI Key: WVSLCECKSDYUFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-acetyl-N-(2-(bromomethyl)-6-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C12H14BrNO3 and its molecular weight is 300.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14BrNO3

Molecular Weight

300.15 g/mol

IUPAC Name

N-acetyl-N-[2-(bromomethyl)-6-methoxyphenyl]acetamide

InChI

InChI=1S/C12H14BrNO3/c1-8(15)14(9(2)16)12-10(7-13)5-4-6-11(12)17-3/h4-6H,7H2,1-3H3

InChI Key

WVSLCECKSDYUFA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N(C1=C(C=CC=C1OC)CBr)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of N-acetyl-N-(2-methoxy-6-methylphenyl)acetamide (25.0 g, 0.11 mol), N-bromosuccinimide (20.1 g, 0.11 mol), and benzoyl peroxide (4.5 g, 0.019 mol) in carbon tetrachloride (300 mL) was stirred under reflux for 3 hours. The solution was cooled, filtered, and evaporated, and the residual solid was crystallized from ethyl acetate:hexane to give 21.0 g of N-acetyl-N-(2-(bromomethyl)-6-methoxyphenyl)acetamide, 95% pure by GC analysis.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
20.1 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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